Cas no 1704063-54-6 ((3-(3-(4-Methylpiperidin-1-yl)propoxy)phenyl)boronic acid)

• Product Name: (3-(3-(4-Methylpiperidin-1-yl)propoxy)phenyl)boronic acid
• CAS No: 1704063-54-6
• MF: C₁₅H₂₄BNO₃
• MW: 277.166964530945
• MDL: MFCD28384320
• CID: 4674269
• Update Time: 2025-10-29

(3-(3-(4-Methylpiperidin-1-yl)propoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(3-(4-methylpiperidin-1-yl)propoxy)phenyl)boronic acid
• AM88355
• (3-(3-(4-Methylpiperidin-1-yl)propoxy)phenyl)boronic acid

• MDL： MFCD28384320
• Inchi： 1S/C15H24BNO3/c1-13-6-9-17(10-7-13)8-3-11-20-15-5-2-4-14(12-15)16(18)19/h2,4-5,12-13,18-19H,3,6-11H2,1H3
• InChI Key： NHAKGQUNOCWOLM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(B(O)O)C=1)CCCN1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 270
• Topological Polar Surface Area: 52.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (3-(3-(4-Methylpiperidin-1-yl)propoxy)phenyl)boronic acid

Research Brief on (3-(3-(4-Methylpiperidin-1-yl)propoxy)phenyl)boronic acid (CAS: 1704063-54-6): Recent Advances and Applications

In recent years, (3-(3-(4-Methylpiperidin-1-yl)propoxy)phenyl)boronic acid (CAS: 1704063-54-6) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This boronic acid derivative is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in the synthesis of complex organic molecules, including pharmaceuticals. The compound's unique structural features, such as the 4-methylpiperidine moiety and the boronic acid group, make it a versatile intermediate in drug discovery and development.

Recent studies have highlighted the potential of (3-(3-(4-Methylpiperidin-1-yl)propoxy)phenyl)boronic acid in the synthesis of novel kinase inhibitors. Kinases are a critical target class in oncology and inflammatory diseases, and the ability to efficiently modify their structures is paramount. Researchers have demonstrated that this boronic acid derivative can serve as a key building block in the construction of potent and selective kinase inhibitors, owing to its favorable reactivity and stability under typical coupling conditions.

One of the most promising applications of this compound is in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to target proteins for degradation, offering a novel therapeutic strategy for diseases previously considered "undruggable." The boronic acid moiety in (3-(3-(4-Methylpiperidin-1-yl)propoxy)phenyl)boronic acid has been exploited to link target-binding warheads to E3 ligase ligands, facilitating the rapid assembly of PROTAC libraries for high-throughput screening.

In addition to its synthetic utility, (3-(3-(4-Methylpiperidin-1-yl)propoxy)phenyl)boronic acid has been investigated for its direct biological activity. Preliminary studies suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in carbohydrate metabolism, opening up potential applications in metabolic disorder research. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

The compound's physicochemical properties, such as solubility and lipophilicity, have also been a focus of recent research. These properties are critical for its performance in biological assays and its suitability as a drug candidate. Computational modeling and experimental studies have provided insights into how structural modifications of the boronic acid and piperidine components can optimize these properties for specific applications.

Looking ahead, (3-(3-(4-Methylpiperidin-1-yl)propoxy)phenyl)boronic acid is expected to play an increasingly important role in the development of next-generation therapeutics. Its versatility as a synthetic intermediate and its potential direct biological effects make it a valuable tool for researchers in chemical biology and medicinal chemistry. Continued exploration of its applications in PROTACs, kinase inhibitors, and other targeted therapies will likely yield exciting discoveries in the coming years.